This in-depth technical guide provides a comprehensive overview of 4-propylphenyl substituted amines, a chemical scaffold of significant interest in medicinal chemistry. We will delve into the synthetic strategies for accessing this core structure and its derivatives, explore the diverse biological activities exhibited by these compounds, and elucidate the key structure-activity relationships (SAR) that govern their pharmacological profiles. This guide is designed to be a valuable resource for researchers and scientists working in drug discovery and development, offering both foundational knowledge and practical insights.
The 4-propylphenyl amine moiety is a privileged scaffold in medicinal chemistry, appearing in a variety of biologically active compounds. The presence of the propyl group often contributes to favorable pharmacokinetic properties, such as increased lipophilicity, which can enhance membrane permeability and oral bioavailability. The aromatic ring and the amino group provide key interaction points with biological targets, and the nature of the substitution on the amine nitrogen allows for fine-tuning of potency, selectivity, and overall pharmacological profile. This guide will explore the versatility of this scaffold across different therapeutic areas.
The synthesis of 4-propylphenyl substituted amines can be broadly divided into two key stages: the formation of the 4-propylaniline core and the subsequent elaboration of the amine functionality.
Several synthetic routes can be employed to construct the 4-propylaniline scaffold, with the choice of method often depending on the availability of starting materials and the desired scale of the reaction.
A common and versatile approach involves the Friedel-Crafts acylation of benzene with propanoyl chloride or propionic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to yield propiophenone.[1][2] The resulting ketone can then be reduced to propylbenzene via methods like the Clemmensen reduction (using amalgamated zinc and hydrochloric acid) or the Wolff-Kishner reduction (using hydrazine and a strong base).[2] Subsequent nitration of propylbenzene, followed by reduction of the nitro group, affords 4-propylaniline. The reduction of the nitro group can be achieved through various methods, including catalytic hydrogenation using catalysts like palladium on carbon (Pd/C) or platinum(IV) oxide (PtO₂), or by chemical reduction using reagents such as tin(II) chloride (SnCl₂) in hydrochloric acid (HCl) or iron (Fe) in acetic acid.[3][4][5]
The Suzuki-Miyaura cross-coupling reaction provides an alternative route to the 4-propylaniline scaffold.[6] This palladium-catalyzed reaction can be used to couple a 4-haloaniline (e.g., 4-bromoaniline) with propylboronic acid or a propylboronate ester.[7][8] This method offers good functional group tolerance and is particularly useful when the aniline starting material is readily available.
Once the 4-propylaniline core is obtained, the amine group can be further functionalized to introduce various substituents, leading to a diverse range of derivatives.
Reductive amination is a widely used method for the N-alkylation of amines. This two-step, one-pot reaction involves the initial formation of an imine or enamine intermediate by reacting 4-propylaniline with an aldehyde or ketone, followed by in situ reduction to the corresponding secondary or tertiary amine. Common reducing agents for this transformation include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃).
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This method allows for the coupling of an amine with an aryl halide or triflate. In the context of this guide, it can be used to synthesize N-aryl-4-propylanilines by reacting 4-propylaniline with an appropriate aryl halide.
4-Propylphenyl substituted amines have demonstrated a wide range of biological activities, with their pharmacological profiles being highly dependent on the nature of the substituents on the amine nitrogen and the overall molecular architecture.
A significant area of research for 4-propylphenyl substituted amines has been their activity as dopamine receptor agonists, particularly at the D₂ subtype. These compounds hold promise for the treatment of neurological and psychiatric disorders, most notably Parkinson's disease.
Derivatives of 4-propylphenyl amine have also been investigated for their interactions with serotonin (5-HT) and adrenergic receptors. The structural similarities between the binding sites of these biogenic amine receptors allow for the development of ligands with mixed pharmacological profiles or selective activity for a particular receptor subtype. For example, certain 4-phenyl quinoline derivatives have shown the ability to bind to 5-HT₁B and 5-HT₂B receptors and exhibit antiproliferative activity.[14] The phenethylamine and aryloxypropanolamine pharmacophores, which are present in many adrenergic and serotonergic ligands, can be incorporated into 4-propylphenyl amine structures to modulate their activity at these receptors.[15][16][17]
Emerging research has highlighted the potential of 4-propylphenyl substituted amines as anticancer agents. For instance, certain 4-phenyl thiazol-2-amine derivatives have been synthesized and evaluated for their anti-breast cancer activity, with some compounds showing promising docking scores against the estrogen receptor-α.[18] Other studies have identified 3-((4-hydroxyphenyl)amino)propanoic acid derivatives with anticancer and antioxidant properties.[19] The mechanism of action for these compounds is often multifaceted, potentially involving the inhibition of key signaling pathways or the induction of apoptosis.[20]
The 4-propylphenyl amine scaffold has also been explored for its potential as antihistaminic and antimicrobial agents. The structural features of many first and second-generation antihistamines, such as the presence of two aryl groups and an alkylamine side chain, can be mimicked by 4-propylphenyl amine derivatives.[21][22][23] Additionally, various derivatives have been synthesized and tested for their antimicrobial activity against a range of bacterial and fungal pathogens, with some compounds showing promising results against multidrug-resistant strains.[5][24][25][26]
The 4-propylphenyl substituted amine scaffold represents a versatile and valuable platform for the design and development of novel therapeutic agents. The synthetic accessibility of this core structure, coupled with the diverse range of biological activities exhibited by its derivatives, makes it an attractive starting point for drug discovery programs. The well-established role of these compounds as dopamine D₂ receptor agonists highlights their potential in treating central nervous system disorders. Furthermore, the emerging evidence for their anticancer, antihistaminic, and antimicrobial properties opens up new avenues for research and development.
Future efforts in this area should focus on the continued exploration of the structure-activity relationships to design more potent and selective ligands for various biological targets. The application of modern drug design techniques, such as computational modeling and high-throughput screening, will undoubtedly accelerate the discovery of new lead compounds based on this privileged scaffold. The development of novel synthetic methodologies will also be crucial for accessing a wider range of structural diversity and for enabling the efficient and scalable production of promising drug candidates.
-
Martin, G. E., Williams, M., Pettibone, D. J., Yarbrough, G. G., Clineschmidt, B. V., & Jones, J. H. (1984). Pharmacologic profile of a novel potent direct-acting dopamine agonist, (+)-4-propyl-9-hydroxynaphthoxazine [(+)-PHNO]. Journal of Pharmacology and Experimental Therapeutics, 230(3), 569–576. [Link]
-
Stoessl, A. J., Mak, E., & Calne, D. B. (1985). PHNO [(+)-4-propyl-9-hydroxynaphthoxazine]: a new and effective anti-Parkinson's disease agent. Neurology, 35(8), 1211–1213. [Link]
-
Guttman, M., & Calne, D. B. (1988). The antiparkinsonian actions and pharmacokinetics of transdermal (+)-4-propyl-9-hydroxynaphthoxazine (+PHNO): preliminary results. Movement Disorders, 3(1), 48–53. [Link]
-
Starr, M. S., & Starr, B. S. (1988). Long-term motor stimulant effects of (+)-4-propyl-9-hydroxynaphthoxazine (PHNO), a dopamine D-2 receptor agonist: interactions with a dopamine D-1 receptor antagonist and agonist. European Journal of Pharmacology, 149(1-2), 25–31. [Link]
-
Pettersson, F., Pontén, J., Sonesson, C., Waters, N., Waters, S., & Carlsson, A. (2010). Synthesis and evaluation of a set of 4-phenylpiperidines and 4-phenylpiperazines as D2 receptor ligands and the discovery of the dopaminergic stabilizer 4-[3-(methylsulfonyl)phenyl]-1-propylpiperidine (huntexil, pridopidine, ACR16). Journal of Medicinal Chemistry, 53(6), 2510–2520. [Link]
-
Guttman, M., & Calne, D. B. (1990). Nasogastric and intravenous infusions of (+)-4-propyl-9-hydroxynaphthoxazine (PHNO) in Parkinson's disease. Journal of Neurology, Neurosurgery, and Psychiatry, 53(2), 102–105. [Link]
- Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
-
Landge, K. P., et al. (2016). Synthesis and Biological Evaluation of Substituted Pyrazole Constrained Piperazine Derivative Library for Dopamine Receptor Antagonist. Bulletin of the Korean Chemical Society, 37(11), 1834-1841. [Link]
- Olah, G. A. (1964).
-
Ragaini, F., et al. (2015). Multicomponent Synthesis and Biological Evaluation of a Piperazine-Based Dopamine Receptor Ligand Library. ACS Combinatorial Science, 17(8), 463-473. [Link]
-
Newman, T. N., et al. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. Molecules, 26(11), 3209. [Link]
-
Lavanya, K., Kaur, K., & Jaitak, V. (2024). Synthesis and in-silico Studies of 4-phenyl thiazol-2-amine Derivatives as Putative Anti-breast Cancer Agents. Current Computer-Aided Drug Design, 20(4), 374-383. [Link]
-
Hubble, L. J., et al. (2020). Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. Frontiers in Microbiology, 11, 565. [Link]
-
Bonifazi, A., et al. (2017). Novel and Potent Dopamine D2 Receptor Go-Protein Biased Agonists. ACS Chemical Neuroscience, 8(7), 1594-1605. [Link]
- March, J. (2007). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley.
-
Kopper, R. A., & Womer, J. Y. (1993). Modification of the behavioral effects of the selective dopamine D2 agonist (+)-4-propyl-9-hydroxynaphthoxazine by dopamine antagonists in monkeys. Journal of Pharmacology and Experimental Therapeutics, 265(3), 1039–1046. [Link]
-
Cannon, J. G. (1983). Structure-activity relationships of dopamine agonists. Annual Review of Pharmacology and Toxicology, 23, 103–130. [Link]
-
van Vliet, L. A., et al. (1996). Synthesis and SAR study of a novel series of dopamine receptor agonists. Bioorganic & Medicinal Chemistry Letters, 6(13), 1541-1546. [Link]
-
Wang, X., et al. (2019). Dopamine D4 Receptor-Selective Compounds Reveal Structure–Activity Relationships that Engender Agonist Efficacy. Journal of Medicinal Chemistry, 62(7), 3582-3596. [Link]
-
Titeler, M., Lyon, R. A., & Glennon, R. A. (1988). Selectivity of serotonergic drugs for multiple brain serotonin receptors. Role of [3H]-4-bromo-2,5-dimethoxyphenylisopropylamine ([3H]DOB), a 5-HT2 agonist radioligand. Biochemical Pharmacology, 37(16), 3125–3128. [Link]
-
Van der Veken, P., et al. (1991). New antihistaminic N-heterocyclic 4-piperidinamines. 1. Synthesis and antihistaminic activity of N-(4-piperidinyl)-1H-benzimidazol-2-amines. Journal of Medicinal Chemistry, 34(5), 1565–1573. [Link]
-
Ghosh, B., et al. (2022). Identification of Novel Dopamine D2 Receptor Ligands—A Combined In Silico/In Vitro Approach. International Journal of Molecular Sciences, 23(14), 7678. [Link]
-
Sapa, J., et al. (2019). Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents. PLoS One, 14(1), e0210889. [Link]
-
Van der Veken, P., et al. (1991). New antihistaminic N-heterocyclic 4-piperidinamines. 3. Synthesis and antihistaminic activity of N-(4-piperidinyl)-3H-imidazo[4,5-b]pyridin-2-amines. Journal of Medicinal Chemistry, 34(5), 1580–1585. [Link]
-
Login, I. S., & MacLeod, R. M. (1989). The dopamine agonist, PHNO ((+)-4-propyl-9-hydroxynaphthoxazine), inhibits cyclic adenosine 3',5'-monophosphate formation and prolactin release from anterior pituitary cells. Neuropharmacology, 28(6), 647–650. [Link]
-
Drug Design.org. (2005). Structure Activity Relationships. [Link]
-
Kairystė, V., et al. (2024). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties. Molecules, 29(13), 3042. [Link]
-
Vaickelionienė, R., et al. (2020). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. Molecules, 25(21), 5026. [Link]
-
Zhang, Y., et al. (2019). Synthesis, activity evaluation, and pro-apoptotic properties of novel 1,2,4-triazol-3-amine derivatives as potent anti-lung cancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1332–1340. [Link]
-
Keresztessy, Z., et al. (2023). Enhanced Antibacterial Activity of Substituted Derivatives of NCR169C Peptide. International Journal of Molecular Sciences, 24(3), 2715. [Link]
-
Wikipedia. (n.d.). Phenylpropylamine. [Link]
-
Wikipedia. (n.d.). Propylnorapomorphine. [Link]
-
Galtier, C., et al. (1998). Synthesis and histamine H(1)-receptor antagonist activity of 4-(diphenylmethyl)-1-piperazine derivatives with a terminal heteroaryl or cycloalkyl amide fragment. European Journal of Medicinal Chemistry, 33(7-8), 585–594. [Link]
-
Kulkarni, P., et al. (2017). 4-Phenyl quinoline derivatives as potential serotonin receptor ligands with antiproliferative activity. European Journal of Medicinal Chemistry, 136, 324–333. [Link]
-
Du, Y., et al. (2021). Ligands of Adrenergic Receptors: A Structural Point of View. Molecules, 26(11), 3163. [Link]
-
Patel, R., et al. (2024). Synthesis, characterization and antimicrobial activity of 4-aminobenzenesulphonamide derivative by using phenylhydrazine. International Journal of Pharmacy and Pharmaceutical Sciences, 16(2), 52-58. [Link]
-
Kairystė, V., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. Molecules, 29(4), 868. [Link]
-
Mondal, S. (2021). Histamine and anti-histaminic agents. ResearchGate. [Link]
-
Saeed, A., et al. (2012). Syntheses and antimicrobial activities of amide derivatives of 4-[(2-isopropyl-5-methylcyclohexyl)oxo]-4-oxobutanoic acid. Medicinal Chemistry Research, 21(10), 3206-3211. [Link]
-
Leblais, V., et al. (2004). Role of alpha-adrenergic receptors in the effect of the beta-adrenergic receptor ligands, CGP 12177, bupranolol, and SR 59230A, on the contraction of rat intrapulmonary artery. Journal of Pharmacology and Experimental Therapeutics, 309(1), 227–235. [Link]
-
Contino, M., et al. (2024). Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey. Pharmaceuticals, 17(9), 1189. [Link]
-
Rahman, A. (2011). ANTI-HISTAMINE ACTIVITY OF NEWLY SYNTHESIZED PYRIMIDINES. TSI Journals. [Link]
-
Encyclopedia.pub. (2021). Ligands of Adrenergic Receptors. [Link]
-
Saraç, S., et al. (1998). Synthesis and beta 1-, beta 2-adrenergic receptor binding studies of 4-acylamino-substituted phenoxypropanolamine and 5-acylamino-substituted naphthyloxypropanolamine derivatives. Arzneimittel-Forschung, 48(8), 819–823. [Link]
-
Glennon, R. A., Dukat, M., & Westkaemper, R. B. (2000). Serotonin Receptor Subtypes and Ligands. American College of Neuropsychopharmacology. [Link]
-
Piascik, M. T., & Perez, D. M. (2001). Structure-Function of α1-Adrenergic Receptors. Journal of Pharmacology and Experimental Therapeutics, 298(2), 403–410. [Link]